2-(4-methyl-6-oxo-2-((1-phenylethyl)thio)-1,6-dihydropyrimidin-5-yl)-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-[4-methyl-6-oxo-2-(1-phenylethylsulfanyl)-1H-pyrimidin-5-yl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H21N3O2S2/c1-13-17(11-18(24)21-12-16-9-6-10-26-16)19(25)23-20(22-13)27-14(2)15-7-4-3-5-8-15/h3-10,14H,11-12H2,1-2H3,(H,21,24)(H,22,23,25)
• InChI Key: AIRKPLDVFZGUHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)SC(C)C2=CC=CC=C2)CC(=O)NCC3=CC=CS3
• Molecular Formula: C20H21N3O2S2
• Molecular Weight: 399.5 g/mol
• CAS No.: 1105201-64-6

Description

2-(4-methyl-6-oxo-2-((1-phenylethyl)thio)-1,6-dihydropyrimidin-5-yl)-N-(thiophen-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C20H21N3O2S2 and its molecular weight is 399.53. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Research on thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, which are structurally related to the queried compound, has shown potent anticancer activity against several human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) cells. This suggests their potential as candidates for developing new anticancer drugs (Hafez & El-Gazzar, 2017).

Antimicrobial Evaluation

2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives have demonstrated activity against various microbial species. This class of compounds exhibits significant antimicrobial activity, suggesting their potential for development as new antimicrobial agents (Gul et al., 2017).

Anticonvulsant Agents

The synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine have shown moderate anticonvulsant activity. This indicates the therapeutic potential of these compounds in treating seizure disorders and their contribution to the field of neuropharmacology (Severina et al., 2020).

Anti-Inflammatory and Analgesic Agents

Novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized and evaluated for anti-inflammatory and analgesic activities. Some compounds in this series showed high COX-2 inhibitory activity, analgesic, and anti-inflammatory effects, suggesting their potential as therapeutic agents (Abu‐Hashem et al., 2020).

Environmental and Synthetic Applications

The study of thioureido-acetamides has led to the development of various heterocyclic compounds through one-pot cascade reactions. These compounds have applications in environmental chemistry and synthetic organic chemistry, demonstrating the versatility of thioureido-acetamide derivatives in producing heterocycles with potential for various industrial and research applications (Schmeyers & Kaupp, 2002).